molecular formula C16H15F2N5O B8650737 2-(2,4-Difluorophenyl)-3-(pyrimidin-4-yl)1-(1H-1,2,4-triazol-1-yl)butan-2-ol

2-(2,4-Difluorophenyl)-3-(pyrimidin-4-yl)1-(1H-1,2,4-triazol-1-yl)butan-2-ol

Cat. No. B8650737
M. Wt: 331.32 g/mol
InChI Key: ZVQLILUCRUIFNH-UHFFFAOYSA-N
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Description

2-(2,4-Difluorophenyl)-3-(pyrimidin-4-yl)1-(1H-1,2,4-triazol-1-yl)butan-2-ol is a useful research compound. Its molecular formula is C16H15F2N5O and its molecular weight is 331.32 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C16H15F2N5O

Molecular Weight

331.32 g/mol

IUPAC Name

2-(2,4-difluorophenyl)-3-pyrimidin-4-yl-1-(1,2,4-triazol-1-yl)butan-2-ol

InChI

InChI=1S/C16H15F2N5O/c1-11(15-4-5-19-8-21-15)16(24,7-23-10-20-9-22-23)13-3-2-12(17)6-14(13)18/h2-6,8-11,24H,7H2,1H3

InChI Key

ZVQLILUCRUIFNH-UHFFFAOYSA-N

Canonical SMILES

CC(C1=NC=NC=C1)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

n-Butyllithium (4.0 ml of a 2.5M solution in hexane) was added to a stirred solution of diisopropylamine (1.01 g) in dry tetrahydrofuran (30 ml) at -70° under an atmosphere of dry nitrogen. The solution was stirred at -70° for 0.17 hour, followed by 0.17 hour at 0° and then re-cooled to -70°. 4-Ethylpyrimidine (1.08 g) was added and the solution was stirred at -70° for 0.75 hour. A solution of 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone (2.23 g) in dry tetrahydrofuran (30 ml) was added over 0.17 hour. The solution was stirred at -70° for 1 hour and then acetic acid (1 ml) was added. The solution was allowed to reach room temperature and was then diluted with water. The mixture was extracted three times with ethyl acetate and the combined extracts were washed with water then dried (Na2SO4). The solvent was evaporated and the residue was chromatographed on silica gel. Initial elution with ethyl acetate/hexane (3:2) gave recovered ketone starting material. Further elution with ethyl acetate gave, after combination and evaporation of appropriate fractions, the title compound, diastereoisomeric pair A, (0.305 g), m.p. 114°-115.5° (from ether/hexane).
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